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Compound of Interest

Compound Name: Dodecyl hydrogen sulfate

Cat. No.: B086445

An In-depth Technical Guide on the Physical and Chemical Properties of Dodecyl Hydrogen
Sulfate

Introduction

Dodecyl hydrogen sulfate, also known as lauryl sulfate, is an anionic surfactant and a key
organic chemical intermediate.[1] It is the conjugate acid of dodecyl sulfate.[2][3] Structurally, it
is an amphiphilic molecule, possessing a 12-carbon hydrophobic alkyl chain (the dodecyl
group) and a hydrophilic sulfate head group. This dual nature is the basis for its widespread
use as a surfactant, emulsifying agent, and detergent in various industrial, pharmaceutical, and
personal care applications.[4][5] This document provides a comprehensive overview of its core
physical and chemical properties, experimental protocols for its characterization, and its
fundamental molecular behaviors.

Molecular Structure

The structure of dodecyl hydrogen sulfate consists of a long hydrocarbon tail and a polar
sulfate head.
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Caption: Molecular structure of dodecyl hydrogen sulfate (C12H2604S).

Physical and Chemical Properties

The key quantitative properties of dodecyl hydrogen sulfate are summarized in the table
below. These values are essential for its application in formulation development and chemical

synthesis.
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Property Value Reference(s)

IUPAC Name dodecyl hydrogen sulfate [3114]
Lauryl sulfate, Dodecylsulfuric

Synonyms ) [31[6117]
acid

Molecular Formula C12H2604S [21[3][4][8]

Molecular Weight 266.4 g/mol [2][9]

CAS Number 151-41-7 [21[31[71[8]
Colorless to pale-yellow liquid

Appearance _ [4]
or waxy solid

Melting Point 25-27 °C [21[3][6]

Boiling Point 379.6 °C (rough estimate) [2][6]

Density ~1.02 - 1.15 g/cm3 (estimate) [21[4]

pKa -3.29 (Predicted) [2][6]
Limited; solubility limit of 10

Solubility in Water mM at 25 °C has been [4][10]
reported.[4][10]

o ) Soluble in ethanol and

Solubility in Organic Solvents [4]
acetone.[4]
Varies with conditions; the

Critical Micelle Concentration sodium salt (SDS) has a CMC

[12][12][13][14]

(CMC)

of ~8.2 mM in pure water at
25°C.

Detailed Chemical Characteristics

Amphiphilic Nature and Surfactant Activity

Dodecyl hydrogen sulfate's structure is the key to its function as a surfactant.[4] The long

dodecyl chain is hydrophobic (water-repelling) and readily interacts with non-polar substances

like oils and greases. Conversely, the sulfate head group is hydrophilic (water-attracting) and
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polar. In aqueous solutions, this amphiphilic nature causes the molecules to align at interfaces,
such as the air-water or oil-water interface, thereby reducing surface tension.[4]

Micelle Formation

Above a specific concentration in a polar solvent, known as the Critical Micelle Concentration
(CMCQ), individual surfactant molecules (monomers) begin to self-assemble into spherical
structures called micelles.[4][13] In these aggregates, the hydrophobic tails are sequestered in
the core, away from the water, while the hydrophilic heads form the outer surface, interacting
with the surrounding aqueous environment.[15] This process is fundamental to its role in
cleaning and emulsification, as the hydrophobic core of the micelle can encapsulate non-polar

substances, allowing them to be dispersed in water.[4]
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Caption: Aggregation behavior of dodecyl hydrogen sulfate below and above the CMC.

Reactivity and Stability

Dodecyl hydrogen sulfate is stable under recommended storage conditions.[16] However, it
can undergo hydrolysis, particularly under acidic conditions and at elevated temperatures, to
yield dodecanol and sulfuric acid.[17] When heated to decomposition, it can emit toxic fumes of

sulfur oxides.[16]
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Biodegradability

Dodecyl hydrogen sulfate is considered to be readily biodegradable, which is an important
characteristic for its use in consumer products that are released into wastewater systems.[3][4]

Experimental Protocols: Determination of Critical
Micelle Concentration (CMC)

The CMC is a fundamental parameter for any surfactant.[13] It can be determined by
measuring a physical property of the surfactant solution as a function of its concentration. The
CMC is identified as the concentration at which there is an abrupt change in the slope of the
plotted data.[18]

Method 1: Surface Tension Measurement

Principle: The surface tension of a surfactant solution decreases significantly as the
concentration increases. Once the surface becomes saturated with monomers and micelles
begin to form, the surface tension remains relatively constant.[18][19] The CMC is the
concentration at this inflection point.

Methodology:

o Solution Preparation: Prepare a series of aqueous solutions of dodecyl hydrogen sulfate
with varying concentrations, ensuring the range covers the expected CMC.[19] Use high-
purity water.

e Measurement: Use a surface tensiometer (e.g., using the du Nody ring or Wilhelmy plate
method) to measure the surface tension of each solution at a constant temperature.[19]

» Data Plotting: Plot the measured surface tension (y) against the logarithm of the surfactant
concentration (log C).[19]

e CMC Determination: The plot will show two linear regions. The CMC is determined from the
concentration at the intersection of the extrapolated lines from these two regions.[18]
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Caption: Workflow for determining CMC using the surface tension method.

Method 2: Conductivity Measurement

Principle: This method is suitable for ionic surfactants like dodecyl hydrogen sulfate.[19][20]
Below the CMC, the surfactant exists as fully ionized monomers, and conductivity increases
linearly with concentration.[19] When micelles form, the mobility of the aggregated ions is lower
than that of the free monomers, leading to a decrease in the slope of the conductivity versus

concentration plot.[15]
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Methodology:

Solution Preparation: Prepare a series of surfactant solutions in deionized water.

Measurement: Use a calibrated conductivity meter to measure the specific conductance of
each solution at a constant temperature.

Data Plotting: Plot the specific conductance against the surfactant concentration.

CMC Determination: The plot will exhibit two lines with different slopes.[21] The
concentration at the point where these lines intersect is the CMC.[12]

Method 3: Fluorescence Spectroscopy

Principle: This sensitive method utilizes a fluorescent probe, such as pyrene, whose

fluorescence spectrum is sensitive to the polarity of its microenvironment.[19][21] In a polar

agueous solution (below CMC), pyrene exhibits certain fluorescence characteristics. When

micelles form, pyrene partitions into the non-polar, hydrophobic core of the micelles, causing a

distinct change in its fluorescence emission spectrum.[19]

Methodology:

Solution Preparation: Prepare a series of surfactant solutions, each containing a very small,
constant amount of the fluorescent probe.

Measurement: Measure the fluorescence intensity of each solution using a
spectrofluorometer. For pyrene, the ratio of the intensity of the first and third vibronic peaks
(I1/13) is often monitored.

Data Plotting: Plot the fluorescence intensity ratio (e.g., l1/Is for pyrene) against the
surfactant concentration.

CMC Determination: A sigmoidal curve is typically obtained. The CMC is determined from the
midpoint of the transition or the intersection of the tangents from the regions before and after
micelle formation.[20]

Applications and Safety
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Key Applications

o Detergents and Cleaners: Its excellent surfactant properties make it a vital component in
cleaning products.[4]

e Personal Care Products: Used as an emulsifier and foaming agent in lotions, creams, and
other cosmetics.[4]

o Pharmaceuticals: Employed as a pharmaceutic aid (surfactant).[2]

e Research: Its sodium salt, sodium dodecyl sulfate (SDS), is widely used in biochemistry and
molecular biology, for example, in SDS-PAGE to denature proteins.

Safety and Handling

Dodecyl hydrogen sulfate and its common salt (SDS) can cause skin and eye irritation.[22]
[23] Inhalation may lead to respiratory tract irritation.[22][24] Proper personal protective
equipment, including gloves and safety goggles, should be used when handling the substance.
[25] It should be stored in a cool, dry place in a tightly closed container.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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